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Compound of Interest

Compound Name: 5-Bromo-3-methylpyridin-2-ol

Cat. No.: B1267132 Get Quote

A Note on Isomeric Specificity: Initial research into "5-Bromo-3-methylpyridin-2-ol" reveals a

significant lack of a specifically assigned CAS number and detailed experimental data in

publicly accessible databases. However, its isomer, 5-Bromo-2-methylpyridin-3-ol, is a well-

documented compound with the CAS number 91420-25-6. This guide will primarily focus on the

available data for the latter, more common isomer, while also presenting the limited information

found for the requested "5-Bromo-3-methylpyridin-2-ol" for clarity.

5-Bromo-3-methylpyridin-2-ol: An Overview
5-Bromo-3-methylpyridin-2(1H)-one is cataloged as a biochemical reagent available for life

science research.[1] While a specific CAS number is not readily available in public databases,

its fundamental properties are listed by suppliers.

Physicochemical Properties
Property Value Source

Molecular Formula C6H6BrNO [1]

Molecular Weight 188.02 g/mol [1]
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The isomer 5-Bromo-2-methylpyridin-3-ol is a more extensively characterized compound,

recognized as a valuable building block in synthetic chemistry.

Physicochemical Properties of 5-Bromo-2-
methylpyridin-3-ol

Property Value Source

CAS Number 91420-25-6 [2][3][4][5][6]

Molecular Formula C6H6BrNO [3][5][6]

Molecular Weight 188.02 g/mol [3]

Appearance
White to brown powder or

crystals
[2]

Purity >95.0% (GC) [2]

Melting Point 119.0 to 223.0 °C [2]

Density 1.655 g/cm³ [6]

InChIKey
KTXDLMQWUZXRPA-

UHFFFAOYSA-N
[5]

SMILES CC1=C(C=C(C=N1)Br)O [5]

Synthesis of 5-Bromo-2-methylpyridin-3-ol
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-2-methylpyridin-3-

ol was not found in the immediate search results, a general understanding of its synthetic

pathway can be inferred from related compounds. A plausible synthetic route could involve the

bromination of 2-methylpyridin-3-ol. The following diagram illustrates a generalized workflow for

such a synthesis.
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Caption: Generalized synthetic workflow for 5-Bromo-2-methylpyridin-3-ol.

Applications in Research and Drug Development
Halogenated pyridines are crucial intermediates in the synthesis of a wide range of biologically

active molecules. The bromine atom in 5-Bromo-2-methylpyridin-3-ol serves as a versatile

handle for various cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig

couplings. These reactions are fundamental in the construction of complex molecular

architectures found in many pharmaceutical agents.

Derivatives of brominated pyridines have shown a wide array of biological activities, including

antimicrobial and antitumor properties.[7] For instance, the related compound 5-Bromo-2-

[[methyl(pyrazin-2-ylmethyl)amino]methyl]pyridin-3-ol has been investigated for its antimicrobial

and antitumor activities.[7] This suggests that 5-Bromo-2-methylpyridin-3-ol is a valuable

starting material for the synthesis of novel compounds with potential therapeutic applications.

The following diagram illustrates the logical relationship of this compound as a building block in

drug discovery.
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Caption: Role of 5-Bromo-2-methylpyridin-3-ol in drug discovery.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling 5-

Bromo-2-methylpyridin-3-ol. It is advisable to consult the Safety Data Sheet (SDS) provided by

the supplier for detailed information on handling, storage, and disposal.

In conclusion, while the initially requested "5-Bromo-3-methylpyridin-2-ol" is not a well-

documented compound, its isomer, 5-Bromo-2-methylpyridin-3-ol (CAS 91420-25-6), is a

readily available and synthetically versatile intermediate with significant potential in the field of

medicinal chemistry and drug development. Researchers and scientists are encouraged to

consider this isomer for their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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